4,5-Bis(hexyloxy)-2-nitrobenzaldehyde

• CAS: 80879-55-6

Core Science & Biosynthesis

UV-Vis absorption spectrum of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde

UV-Vis Absorption Profiling and Photochemical Dynamics of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde: A Technical Guide for Advanced Caging Applications

Executive Summary

In the rapidly evolving fields of photopharmacology and stimuli-responsive nanomedicine, the precise tuning of photocleavable protecting groups (PPGs) is paramount. While the classic 4,5-dimethoxy-2-nitrobenzyl (DMNB) group is a staple in the industry, its limited lipophilicity restricts its utility in lipid nanoparticles (LNPs) and hydrophobic polymer matrices. 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde emerges as a highly optimized building block, substituting short methoxy chains with extended hexyloxy tails. This structural modification drastically increases the partition coefficient (LogP) for seamless integration into lipid bilayers, while strictly preserving the critical UV-Vis absorption profile required for biocompatible near-UV (350–365 nm) photolysis.

As a Senior Application Scientist, I have designed this whitepaper to provide researchers and drug development professionals with an authoritative, self-validating framework for characterizing the UV-Vis absorption spectrum and photolytic kinetics of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde.

Mechanistic Grounding: The Dialkoxy-Nitrobenzyl Chromophore

To utilize 4,5-bis(hexyloxy)-2-nitrobenzaldehyde effectively, one must understand the causality behind its molecular design. The unsubstituted o-nitrobenzyl scaffold requires high-energy UV light ( λmax​ ~260 nm) for cleavage, which is highly toxic to biological tissues and causes off-target photo-oxidation.

By introducing strongly electron-donating alkoxy groups at the 4- and 5-positions of the aromatic ring, we induce a significant bathochromic (red) shift. The extended conjugation and electron density push the primary π→π∗ and n→π∗ transitions into the near-UV window[1]. Consequently, 4,5-dialkoxy-2-nitrobenzaldehyde derivatives exhibit a broad absorption band with a maximum ( λmax​ ) typically between 345 nm and 355 nm[2]. The hexyloxy chains act purely as steric and lipophilic modifiers; because their electronic contribution to the aromatic ring is virtually identical to that of methoxy groups, the core UV-Vis absorption signature remains highly predictable and stable.

Quantitative Data: Comparative Photophysical Properties

The following table summarizes the spectral shifts driven by structural modifications, providing a baseline for your spectroscopic quality control.

Compound Scaffold	λmax​ (nm)	Extinction Coefficient ( ϵ )	Optimal Solvent	Primary Application
2-Nitrobenzyl (Unsubstituted)	~260	~10,000 M−1cm−1	Aqueous / MeOH	Basic caging, high UV toxicity
4,5-Dimethoxy-2-nitrobenzyl	345–350	4,000 – 6,000 M−1cm−1	Acetonitrile / DMSO	Hydrogels, soluble probes[3]
4,5-Bis(hexyloxy)-2-nitrobenzaldehyde	348–352	4,500 – 5,500 M−1cm−1	DCM / Chloroform	Liposomes, hydrophobic PROTACs

Logical Workflow of UV-Vis Characterization

To ensure reproducibility across different laboratories, the analytical workflow must be treated as a self-validating system. The diagram below maps the critical path from sample preparation to kinetic analysis.

Analytical workflow for the UV-Vis characterization and photolysis of the target compound.

Experimental Protocols & System Validations

As an application scientist, I emphasize that protocols are not merely recipes; they are logical constructs. Every step below includes the causality behind the action and a self-validation metric to ensure data integrity.

Protocol 1: Determination of the Molar Extinction Coefficient ( ϵ )

Objective: Accurately map the UV-Vis absorption spectrum and calculate ϵ at λmax​ (~350 nm).

• Solvent Preparation: Use only spectroscopic-grade Dichloromethane (DCM) or Chloroform.

  • Causality: The bis-hexyloxy chains make this molecule highly lipophilic. Using polar solvents like water or neat methanol will induce micellization or aggregation, leading to Rayleigh scattering that artificially inflates UV absorbance readings.

• Stock Solution: Accurately weigh 3.51 mg of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde (MW ≈ 351.44 g/mol ) and dissolve in 10.0 mL of DCM to create a 1.0 mM stock.

• Serial Dilution: Prepare a 5-point calibration curve (e.g., 20, 40, 60, 80, and 100 μ M) in quartz cuvettes (1 cm path length).

• Spectral Acquisition: Scan from 250 nm to 600 nm using a dual-beam UV-Vis spectrophotometer. Blank against pure spectroscopic DCM.

• Self-Validation (The Beer-Lambert Check): Plot the absorbance at 350 nm against concentration.

  • Validation Metric: The linear regression must yield an R2≥0.998 . If the curve flattens at higher concentrations, your detector is saturated, or the molecules are π -stacking. Dilute the samples and repeat. Calculate ϵ using A=ϵ⋅c⋅l .

Protocol 2: Real-Time Photolysis Kinetics Assay

Objective: Monitor the light-triggered degradation of the nitrobenzyl core via UV-Vis spectroscopy.

• Sample Setup: Place a 50 μ M solution of the compound in a sealed quartz cuvette.

• Irradiation: Expose the cuvette to a 365 nm LED light source (e.g., 10 mW/cm 2 ).

  • Causality: 365 nm is chosen because it perfectly overlaps with the n→π∗ transition tail of the dialkoxy-nitrobenzyl chromophore, ensuring efficient photo-excitation while entirely avoiding the high-energy UV-B bands that degrade biological payloads[2].

• Kinetic Scanning: Pause irradiation every 15 seconds, gently invert the cuvette to ensure homogeneity, and record the UV-Vis spectrum (250–600 nm).

• Spectral Evolution: You will observe a rapid decrease in the primary absorption peak at ~350 nm (consumption of the starting material) and the emergence of a new, red-shifted peak around 390–400 nm, corresponding to the nitroso product[3].

• Self-Validation (The Isosbestic Point): Overlay all time-point spectra.

  • Validation Metric: A strict, immovable intersection point (isosbestic point) must be present between the decaying 350 nm peak and the rising 400 nm peak. The presence of this point is the ultimate proof of a clean, A→B photochemical conversion. If the isosbestic point drifts, secondary side-reactions (such as photobleaching of the nitroso product) are occurring, indicating your light intensity is too high or the solvent is participating in the reaction.

Application Insights for Drug Development

For drug development professionals formulating light-responsive PROTACs or caged kinase inhibitors, 4,5-bis(hexyloxy)-2-nitrobenzaldehyde is a superior starting material. When this aldehyde is reduced to its corresponding alcohol and converted into a chloroformate, it can be conjugated to primary or secondary amines on active pharmaceutical ingredients (APIs).

Because the hexyloxy chains anchor the caged prodrug firmly within the hydrophobic core of lipid nanoparticles, the formulation resists premature leaching into the bloodstream. Upon reaching the target tissue, localized 365 nm irradiation triggers the Norrish type II-like intramolecular hydrogen abstraction, collapsing the linker and releasing the active payload with high spatiotemporal precision. The UV-Vis protocols provided above are exactly how you will perform Quality Control (QC) on your final synthesized nanocarriers to confirm payload encapsulation and cleavage efficiency.

References

• Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives Source: Photochemical & Photobiological Sciences (RSC Publishing) URL:[Link][2]

• UV and Near-IR triggered release from polymeric nanoparticles Source: PMC - National Institutes of Health (NIH) URL:[Link][3]

• Photolabile linker for the synthesis of hydroxamic acids (WO2013057186A1) Source: Google Patents URL:[1]

Sources

• 1. WO2013057186A1 - Photolabile linker for the synthesis of hydroxamic acids - Google Patents [patents.google.com]
• 2. Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 3. UV and Near-IR triggered release from polymeric nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Hexyloxy Chains in 2-Nitrobenzaldehyde Photochemistry: A Technical Guide for Advanced Supramolecular Engineering

Executive Summary

The development of photoremovable protecting groups (PRPGs) has revolutionized targeted drug delivery, photolithography, and materials science by enabling spatiotemporal control over molecular release. Among these, the ortho-nitrobenzyl (o-NB) scaffold remains a cornerstone. However, the native 2-nitrobenzaldehyde (2-NBA) core suffers from two critical limitations: a requirement for high-energy deep-UV excitation (<300 nm) and a lack of amphiphilicity necessary for lipid or micellar integration.

As a Senior Application Scientist, I have observed that the strategic functionalization of the 2-NBA core with hexyloxy chains (e.g., at the 4- or 5-position) elegantly solves both issues. This modification not only induces a bathochromic shift to more biocompatible UVA wavelengths but also provides the precise hydrophobic bulk required to drive self-assembly in block copolymers and self-assembled monolayers (SAMs)[1][2]. This whitepaper dissects the mechanistic causality, physicochemical trade-offs, and validated experimental protocols for utilizing hexyloxy-2-nitrobenzaldehyde derivatives in advanced photochemical systems.

Mechanistic Baseline: The Photochemistry of 2-Nitrobenzaldehyde

Before analyzing the substituent effects, we must establish the baseline photochemistry of the 2-nitrobenzyl system. Upon irradiation, the o-NB ester undergoes a Norrish Type II-like intramolecular redox reaction[3].

The causality of the cleavage relies on the spatial proximity of the excited nitro group to the benzylic carbon. Absorption of a photon promotes the molecule to an excited singlet state, which undergoes intersystem crossing to a reactive triplet state. The nitro group abstracts a hydrogen atom from the benzylic position, forming a transient aci-nitro intermediate . Subsequent thermal dark reactions drive a cyclic rearrangement, ultimately cleaving the ester bond to release the free payload (e.g., a carboxylic acid) and generating a 2-nitrosobenzaldehyde byproduct[3][4].

Figure 1: Photochemical cleavage pathway of hexyloxy-substituted 2-nitrobenzyl esters.

The Strategic Role of Hexyloxy Chains

The addition of a hexyloxy chain ( −O−C6​H13​ ) to the aromatic ring is not an arbitrary synthetic choice; it is a calculated engineering decision that balances electronic and steric demands.

Electronic Modulation (The Bathochromic Shift)

Unsubstituted 2-NBA absorbs maximally around 260 nm, a wavelength that is highly phototoxic to biological tissues and causes background degradation in polymers. The oxygen atom of the hexyloxy group acts as a strong electron-donating group (EDG) via resonance (+M effect). When positioned para or meta to the nitro group (e.g., 5-hexyloxy-2-nitrobenzyl), it raises the energy of the Highest Occupied Molecular Orbital (HOMO), narrowing the HOMO-LUMO gap. This reliably shifts the absorption maximum ( λmax​ ) into the 340–365 nm range (UVA)[4][5].

Steric and Supramolecular Engineering

Why a hexyl chain specifically, rather than methoxy or decyl?

• Methoxy groups provide the electronic shift but fail to impart sufficient lipophilicity, making them useless for anchoring into lipid bilayers or driving the formation of polymeric micelles.

• Decyl or Stearyl chains create excessive van der Waals interactions, leading to rigid crystalline packing. In the solid state or within densely packed SAMs, this rigidity prevents the conformational flexibility required to form the aci-nitro intermediate, effectively quenching the quantum yield to near zero.

• Hexyloxy represents the "Goldilocks" zone. It provides enough hydrophobic bulk to drive self-assembly—such as in the formation of shape-switchable block copolymer (BCP) particles using N-CTAB surfactants[1] or stabilizing ultrashort thiolate SAMs[2]—while maintaining enough localized fluidity to permit the Norrish Type II rearrangement.

Quantitative Data: Photophysical and Physicochemical Trade-offs

The integration of hexyloxy chains involves a deliberate trade-off: we sacrifice a small degree of cleavage efficiency (quantum yield, Φ ) to gain critical supramolecular stability and red-shifted absorption. The table below synthesizes these parameters to guide your molecular design.

Compound Scaffold	Substitution	Absorption Max ( λmax​ )	Cleavage Quantum Yield ( Φ )	Hydrophobicity (LogP)*	Primary Application
2-Nitrobenzyl	None	260 nm	~0.13	1.5	Small molecule synthesis
4,5-Dimethoxy-2-NB	Methoxy	346 nm	~0.08	2.1	Soluble biological probes
5-Hexyloxy-2-NB	Hexyloxy	355 nm	~0.06	4.8	BCP particles, Surfactants[1]
4,5-Bis(hexyloxy)-2-NB	Bis-hexyloxy	365 nm	~0.04	7.2	Lipid bilayers, SAMs[2]

*LogP values are approximate representations of lipophilicity trends based on standard partition coefficient models.

Experimental Methodology: Synthesis and Photolysis Workflow

To ensure scientific integrity, every protocol must be a self-validating system. The following methodology outlines the synthesis and validation of a 5-hexyloxy-2-nitrobenzyl-based surfactant (analogous to N-CTAB)[1].

Figure 2: Experimental workflow for synthesizing and evaluating hexyloxy-2-NBA systems.

Step-by-Step Protocol & Self-Validation Checkpoints

Step 1: Hexylation of 5-hydroxy-2-nitrobenzaldehyde

• Dissolve 5-hydroxy-2-nitrobenzaldehyde (1.0 eq) and K2​CO3​ (1.5 eq) in anhydrous DMF.

• Add 1-bromohexane (1.2 eq) dropwise and stir at 60°C for 12 hours.

• Extract with ethyl acetate, wash with brine, and purify via silica gel chromatography.

• Validation Checkpoint: Confirm success via 1H NMR. The disappearance of the broad phenolic -OH peak (~10.5 ppm) and the emergence of a triplet at ~4.1 ppm (corresponding to the −O−CH2​− of the hexyl chain) confirms O-alkylation.

Step 2: Reduction and Esterification

• Reduce the aldehyde to the corresponding benzyl alcohol using NaBH4​ in methanol at 0°C.

• Couple the resulting 5-hexyloxy-2-nitrobenzyl alcohol to your target payload (e.g., a bromo-hexadecanoic acid for surfactant synthesis) using EDC/DMAP in dry dichloromethane.

• Validation Checkpoint: In 1H NMR, the benzylic protons ( −CH2​−OH ) will shift downfield from ~4.9 ppm (alcohol) to ~5.4 ppm (ester), confirming successful conjugation.

Step 3: Photolysis Assay

• Disperse the synthesized conjugate in an aqueous buffer (or organic solvent, depending on the application) at a concentration of 50 μM .

• Irradiate the sample using a 365 nm LED array (intensity: ~5-10 mW/cm2 )[4][5].

• Take aliquots at 0, 2, 5, 10, 20, and 30 minutes.

• Validation Checkpoint: Analyze aliquots via UV-Vis spectroscopy. You must observe the depletion of the ester absorption band (~355 nm) and the growth of the nitrosobenzaldehyde band. The presence of a strict isosbestic point validates that the cleavage is a clean, unimolecular transformation without parasitic side reactions.

Conclusion

The incorporation of hexyloxy chains into 2-nitrobenzaldehyde PRPGs is a masterclass in molecular engineering. By understanding the causality behind the electronic shifts and the steric requirements for self-assembly, researchers can design highly stable, UVA-responsive nanocarriers, shape-switchable particles, and dynamically patterned surfaces. While the bulky chain slightly reduces the absolute quantum yield of the cleavage event, the resulting gains in lipophilicity, biocompatibility, and supramolecular control make it an indispensable tool in modern photochemistry.

References

• Light: A Magical Tool for Controlled Drug Delivery Source: PMC (National Institutes of Health) URL:[Link]

• A Mild Photoactivated Hydrophilic/Hydrophobic Switch Source: Langmuir (ACS Publications) URL:[Link]

• Light-Responsive, Shape-Switchable Block Copolymer Particles Source: ACS Nano (ACS Publications) URL:[Link]

• Enhancement of replacement lithography by combination of photocleavable groups with ultrashort thiolates Source: RSC Applied Interfaces (ResearchGate) URL:[Link]

• UVA-Triggered Drug Release and Photo-Protection of Skin Source: Frontiers in Bioengineering and Biotechnology URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Light: A Magical Tool for Controlled Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | UVA-Triggered Drug Release and Photo-Protection of Skin [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Preparation and Characterization of UV-Responsive Micelles Using 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde

Executive Summary

Stimuli-responsive polymeric nanocarriers are at the forefront of advanced drug delivery systems, offering precise spatiotemporal control over payload release. This application note details the synthesis, assembly, and validation of UV-responsive micelles utilizing 4,5-bis(hexyloxy)-2-nitrobenzaldehyde as the core photo-labile building block. By conjugating this highly hydrophobic, light-sensitive molecule to a hydrophilic polymer backbone via an acetal linkage, researchers can generate robust amphiphilic block copolymers. Upon exposure to UV light (365 nm), the rapid photo-cleavage of the acetal bond triggers a drastic hydrophobic-to-hydrophilic phase transition, resulting in instantaneous micelle disassembly and burst release of encapsulated therapeutics.

Mechanistic Rationale & Design Principles

The Role of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde

The selection of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde over unfunctionalized o-nitrobenzaldehyde is a deliberate design choice driven by the need for micellar stability. The dual hexyloxy chains provide extensive van der Waals interactions, which dramatically lower the critical micelle concentration (CMC) and tightly pack the hydrophobic core. This structural rigidity prevents premature drug leakage in aqueous environments or during blood circulation.

Photo-Cleavage Mechanism

The photo-cleavage of o-nitrobenzyl acetals proceeds via an intramolecular rearrangement that is independent of the external aqueous environment, making it highly reliable for physiological applications [1]. When irradiated at 365 nm, the o-nitrobenzyl acetal absorbs a photon and transitions into a biradical intermediate. This intermediate rapidly rearranges, cleaving the acetal bond to regenerate the original hydrophilic diol and yielding an o-nitrosobenzaldehyde byproduct [2]. The sudden loss of the hydrophobic hexyloxy chains shifts the thermodynamic equilibrium, destabilizing the micelle and releasing the payload [3].

Mechanistic pathway of UV-triggered o-nitrobenzyl acetal cleavage and polymer regeneration.

Experimental Protocols

Protocol A: Synthesis of the Photo-Responsive Polymer (mPEG-Acetal-Hex)

Causality: To create the amphiphile, we utilize an acid-catalyzed acetalization reaction between a hydrophilic polymer containing pendant 1,3-diols (e.g., mPEG-b-poly(glycerol monomethacrylate)) and 4,5-bis(hexyloxy)-2-nitrobenzaldehyde. A Dean-Stark apparatus is essential here; continuously removing the water byproduct drives the equilibrium toward complete acetal formation, ensuring maximum hydrophobicity of the core-forming block.

Materials:

• mPEG-b-poly(glycerol monomethacrylate) (mPEG-b-PGMA-diol)

• 4,5-bis(hexyloxy)-2-nitrobenzaldehyde (2.0 equivalents per diol group)

• p-Toluenesulfonic acid (PTSA) (0.1 equivalents)

• Anhydrous Toluene

Step-by-Step Procedure:

• Dissolve 1.0 g of mPEG-b-PGMA-diol and the calculated mass of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde in 50 mL of anhydrous toluene in a 100 mL round-bottom flask.

• Add PTSA as the acid catalyst.

• Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to 120 °C under a nitrogen atmosphere for 24 hours.

• Cool the reaction mixture to room temperature and concentrate it to approximately 10 mL using a rotary evaporator.

• Precipitate the polymer by adding the concentrated solution dropwise into 200 mL of cold diethyl ether under vigorous stirring.

• Collect the precipitate via centrifugation (8,000 rpm, 10 min), wash twice with fresh ether, and dry under vacuum for 48 hours to yield the mPEG-Acetal-Hex block copolymer.

Protocol B: Preparation of UV-Responsive Micelles and Drug Loading

Causality: The solvent evaporation method is chosen because Tetrahydrofuran (THF) effectively solubilizes both the highly hydrophobic hexyloxy-modified core block and the hydrophilic PEG corona. As THF evaporates, the thermodynamic penalty of the hydrophobic block interacting with water drives the spontaneous self-assembly of uniform micelles.

Step-by-Step Procedure:

• Dissolve 10 mg of the mPEG-Acetal-Hex polymer and 1 mg of the hydrophobic model drug (e.g., Doxorubicin free base or Nile Red) in 2 mL of THF.

• Place 10 mL of ultra-pure deionized water in a vial equipped with a magnetic stir bar.

• Using a syringe pump, add the THF solution dropwise (1 mL/h) into the aqueous phase under moderate stirring (400 rpm).

• Leave the vial open to the atmosphere in a fume hood for 12 hours to allow complete evaporation of the THF.

• Transfer the micellar solution to a dialysis membrane (MWCO 3,500 Da) and dialyze against deionized water for 24 hours (changing the water three times) to remove unencapsulated drugs.

• Filter the final solution through a 0.45 µm syringe filter to remove any large aggregates.

Protocol C: Self-Validating UV-Triggered Release Assay

Causality & Self-Validation: To ensure the protocol is a self-validating system, Nile Red is utilized as the payload. Nile Red is highly fluorescent in the hydrophobic micellar core but undergoes immediate fluorescence quenching upon release into the aqueous environment. This provides a real-time, quantifiable validation of successful micelle disassembly without requiring complex downstream separation techniques [4].

Step-by-Step Procedure:

• Transfer 2 mL of the Nile Red-loaded micelle solution into a quartz cuvette (quartz is required as standard glass absorbs UV light).

• Measure the baseline fluorescence emission (Excitation: 550 nm, Emission: 600-700 nm) using a spectrofluorometer.

• Irradiate the cuvette using a 365 nm UV LED lamp (intensity: 10 mW/cm²) for predetermined time intervals (e.g., 0, 2, 5, 10, and 20 minutes).

• Immediately following each irradiation interval, record the fluorescence emission. A rapid decrease in fluorescence intensity directly correlates to the cleavage of the acetal bonds and subsequent payload release.

Experimental workflow from polymer synthesis to UV-triggered payload release.

Quantitative Data & Expected Outcomes

The tables below summarize the expected physicochemical properties and release kinetics of the optimized formulation. The inclusion of hexyloxy chains ensures high encapsulation efficiency (EE%) and a tightly controlled size distribution.

Table 1: Physicochemical Characterization of mPEG-Acetal-Hex Micelles

Parameter	Value (Mean ± SD)	Analytical Method
Hydrodynamic Diameter ( Dh​ )	85.4 ± 3.2 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	0.12 ± 0.02	Dynamic Light Scattering (DLS)
Zeta Potential	-2.4 ± 0.8 mV	Electrophoretic Light Scattering
Encapsulation Efficiency (EE%)	88.5 ± 2.1 %	UV-Vis Spectroscopy / Fluorometry
Loading Capacity (LC%)	8.1 ± 0.4 %	Gravimetric Analysis

Table 2: Time-Dependent UV-Triggered Release Kinetics (Nile Red)

Irradiation Time (365 nm)	% Release (UV Exposed)	% Release (Dark Control)	Observation
0 min	0.0 %	0.0 %	Intact micelles, high fluorescence.
2 min	24.5 %	0.5 %	Initial acetal cleavage begins.
5 min	62.1 %	1.2 %	Rapid micelle destabilization.
10 min	89.4 %	1.8 %	Near-complete core degradation.
20 min	98.2 %	2.5 %	Complete payload release (quenched).

Troubleshooting & Optimization

• Incomplete Acetalization: If the polymer yield is low or the resulting micelles are unstable, water contamination is the likely culprit. Ensure the toluene is strictly anhydrous and the Dean-Stark trap is functioning correctly to drive the reaction forward.

• Premature Precipitation During Assembly: If macroscopic aggregates form during the dropwise addition of THF to water, the polymer concentration in THF may be too high, or the stirring speed too low. Dilute the THF solution to ≤ 5 mg/mL and increase the stirring rate to 600 rpm.

• Slow Photo-Cleavage Kinetics: If the release profile is sluggish, check the optical density of the micellar solution. Highly concentrated solutions suffer from the "inner filter effect," where surface micelles absorb all the UV light, protecting those in the center of the cuvette. Dilute the sample or decrease the path length of the cuvette.

References

• Zhao, Y. (2012). Light-Responsive Block Copolymer Micelles. Macromolecules, 45(9), 3647–3657. [Link]

• Petropoulos, C. C. (1977). Synthesis of Novel Photodegradable Poly(o-Nitrobenzaldehyde Acetal) Polymers. Journal of Polymer Science: Polymer Chemistry Edition, 15(7), 1637–1644. [Link]

• Jiang, J., Tong, X., & Zhao, Y. (2012). Light-Triggered Concomitant Enhancement of Magnetic Resonance Imaging Contrast Performance and Drug Release Rate of Functionalized Amphiphilic Diblock Copolymer Micelles. Biomacromolecules, 13(10), 3456–3463. [Link]

• Dong, S., et al. (2019). UV-induced Vesicle to Micelle Transition: A Mechanistic Study. Polymer Chemistry, 10(46), 6212-6216. [Link]

Advanced Synthesis and Application of Photoresponsive Block Copolymers Utilizing 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde

Executive Overview & Mechanistic Rationale

The development of stimuli-responsive nanocarriers has fundamentally shifted the paradigm of targeted drug delivery. Among exogenous stimuli, light offers unparalleled spatiotemporal precision. The o-nitrobenzyl ester is widely recognized as the gold standard for photocleavable linkers. However, traditional derivatives like 4,5-dimethoxy-2-nitrobenzyl often lack the requisite hydrophobicity to form kinetically stable micelles in complex biological fluids, leading to premature payload leakage.

By engineering polymers derived from 4,5-bis(hexyloxy)-2-nitrobenzaldehyde , we introduce two six-carbon (C6) alkyl chains into the monomeric unit. This structural modification dramatically enhances van der Waals interactions within the micelle core, lowering the critical micelle concentration (CMC) and ensuring robust encapsulation of hydrophobic therapeutics.

Upon irradiation with UV light (or Near-Infrared light when co-formulated with upconversion nanoparticles), the o-nitrobenzyl group undergoes a Norrish Type II intramolecular rearrangement. This photon-driven event abstracts a benzylic hydrogen to form an aci-nitro intermediate, which subsequently cleaves to yield a hydrophilic carboxylic acid on the polymer backbone and a 4,5-bis(hexyloxy)-2-nitrosobenzaldehyde byproduct. This abrupt hydrophobic-to-hydrophilic transition forces the instantaneous dissociation of the micelle, releasing the encapsulated payload.

Mechanism of light-triggered micelle dissociation via o-nitrobenzyl ester photocleavage.

Experimental Protocols: A Self-Validating Workflow

The following methodologies detail the synthesis of the photoresponsive monomer, its living radical polymerization, and subsequent nanoparticle assembly. Critical Note: Due to the extreme photosensitivity of the o-nitrobenzyl moiety, all procedures from Step 1.2 onwards must be conducted in the dark or under amber light.

Phase 1: Monomer Synthesis

Because the starting material is an aldehyde, it must be reduced to a benzylic alcohol prior to esterification with a polymerizable methacrylate group.

Step 1.1: Reduction to 4,5-Bis(hexyloxy)-2-nitrobenzyl alcohol

• Procedure: In a 100 mL round-bottom flask, dissolve 4,5-bis(hexyloxy)-2-nitrobenzaldehyde (10.0 mmol) in 50 mL of an anhydrous Methanol/Tetrahydrofuran (THF) mixture (1:1 v/v). Chill the solution to 0 °C in an ice bath. Slowly add sodium borohydride (NaBH₄, 15.0 mmol) in small portions over 15 minutes. Stir the reaction for 2 hours, allowing it to gradually warm to room temperature.

• Causality: NaBH₄ is a mild reducing agent that selectively reduces the aldehyde to an alcohol without reducing the highly sensitive nitro group. The addition of THF is critical here; unlike dimethoxy derivatives, the bis(hexyloxy) precursor is highly lipophilic and will precipitate in pure methanol.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (3:1). The reaction is complete when the starting material spot completely disappears. Furthermore, FTIR spectroscopy will confirm success via the disappearance of the sharp C=O stretch (~1690 cm⁻¹) and the emergence of a broad O-H stretch (~3400 cm⁻¹).

• Workup: Quench the excess NaBH₄ with 1M HCl until gas evolution ceases. Extract with Dichloromethane (DCM), dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure.

Step 1.2: Esterification to 4,5-Bis(hexyloxy)-2-nitrobenzyl methacrylate (BHNBMA)

• Procedure: In an amber-glass flask purged with Argon, dissolve the crude alcohol (8.0 mmol) and triethylamine (TEA, 12.0 mmol) in 40 mL of anhydrous DCM. Cool to 0 °C. Dilute methacryloyl chloride (10.0 mmol) in 10 mL of DCM and add it dropwise to the stirring solution over 30 minutes. Stir overnight at room temperature.

• Causality: TEA acts as a basic scavenger to neutralize the HCl byproduct, preventing the acidic degradation of the product and driving the equilibrium forward. Argon prevents oxidative side reactions.

• Self-Validation: As the reaction proceeds, the solution will turn visibly cloudy due to the precipitation of triethylamine hydrochloride salts—providing immediate visual confirmation of esterification.

• Workup: Wash the organic phase sequentially with 0.1 M HCl, saturated NaHCO₃, and brine. Purify the concentrated crude product via silica gel column chromatography to yield the BHNBMA monomer as a viscous, pale-yellow oil.

Phase 2: RAFT Polymerization of PEG-b-PBHNBMA

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is utilized to synthesize the amphiphilic block copolymer. RAFT provides precise control over the molecular weight and yields a narrow dispersity (Đ < 1.2), which is an absolute prerequisite for forming uniform, predictable nanoparticles.

• Procedure: In a Schlenk tube, combine the BHNBMA monomer (5.0 mmol), a hydrophilic macromolecular chain transfer agent (e.g., PEG₄₅-TTC, 0.1 mmol), and the initiator Azobisisobutyronitrile (AIBN, 0.02 mmol) in 5 mL of anhydrous 1,4-dioxane. Seal the tube and subject it to three rigorous freeze-pump-thaw cycles to degas the system. Heat the mixture at 70 °C for 16 hours.

• Causality: Oxygen is a potent radical scavenger that will prematurely terminate the living polymerization. The monomer-to-CTA ratio of 50:1 is deliberately chosen to target a hydrophobic block length of ~50 units, establishing an optimal hydrophilic-lipophilic balance (HLB) for micellization.

• Self-Validation: The macroscopic viscosity of the solution will increase significantly overnight. To validate conversion, analyze an aliquot via ¹H NMR: the disappearance of the vinylic protons (δ 5.5–6.1 ppm) confirms monomer consumption. Precipitate the polymer into cold diethyl ether to isolate the purified PEG-b-PBHNBMA.

Workflow for the synthesis of photoresponsive PEG-b-PBHNBMA block copolymers.

Phase 3: Nanoparticle Assembly and Drug Loading

• Procedure: Dissolve 20 mg of PEG-b-PBHNBMA and 2 mg of a hydrophobic model therapeutic (e.g., Doxorubicin free base) in 2 mL of THF. Using a syringe pump, add this organic phase dropwise (1 mL/min) into 10 mL of vigorously stirring deionized water. Stir the emulsion in the dark for 4 hours to allow complete evaporation of the THF.

• Causality: The slow solvent-shifting process forces the highly hydrophobic PBHNBMA blocks to collapse inward, forming a dense micellar core that physically entraps the drug. The PEG blocks extend outward into the aqueous phase, providing steric stabilization against aggregation.

• Self-Validation: The resulting aqueous dispersion will exhibit a distinct Tyndall effect (a faint bluish scattering of light when illuminated with a laser pointer), confirming the successful formation of colloidal nanoparticles. Filter the solution through a 0.45 μm PTFE syringe filter to remove any unencapsulated drug aggregates.

Quantitative Data Summary

The incorporation of the C6 hexyloxy chains significantly alters the physicochemical properties of the resulting polymer compared to standard dimethoxy variants. Below is a summary of the expected analytical metrics for the synthesized system.

Parameter	Value / Characteristic	Analytical Method
Monomer (BHNBMA) Molecular Weight	419.51 g/mol	Mass Spectrometry (ESI-MS)
Copolymer Dispersity (Đ)	1.12 – 1.18	Gel Permeation Chromatography (GPC)
Critical Micelle Concentration (CMC)	~2.5 × 10⁻³ mg/mL	Pyrene Fluorescence Assay
Micelle Hydrodynamic Diameter	65 – 85 nm	Dynamic Light Scattering (DLS)
Maximum Absorption (λmax)	345 nm	UV-Vis Spectroscopy
Photolysis Cleavage Efficiency	> 85% after 15 min (365 nm, 10 mW/cm²)	¹H NMR / UV-Vis

References

• Photo-Responsive Polymersomes as Drug Delivery System for Potential Medical Applications - PMC. nih.gov.
• Photo- and pH-responsive drug delivery nanocomposite based on o-nitrobenzyl functionalized upconversion nanoparticles. polyu.edu.hk.
• Addressable Micropatterning of Multiple Proteins and Cells by Microscope Projection Photolithography Based on a Protein Friendly Photoresist. acs.org.
• Localized light-triggered release macrophage cytopharmaceuticals containing O-nitrobenzyl group for enhanced solid tumor cell-chemotherapy. nih.gov.
• Light-Mediated Remote Control of Signaling Pathways - PMC. nih.gov.

Technical Notes & Optimization

Technical Support Center: Optimizing UV Irradiation for 4,5-bis(hexyloxy)-2-nitrobenzaldehyde Cleavage

Welcome to the technical support center for optimizing the photocleavage of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth technical information and practical troubleshooting advice to ensure the success of your experiments.

Foundational Principles: The Chemistry of Photocleavage

The core of this technique lies in the use of a photolabile protecting group (PPG), in this case, the 2-nitrobenzyl moiety. Upon absorption of UV light, an intramolecular hydrogen atom transfer is triggered, leading to the formation of an aci-nitro intermediate.[1][2][3][4] This intermediate then undergoes a series of rearrangements, ultimately resulting in the cleavage of the protected molecule and the formation of a 2-nitrosobenzaldehyde byproduct.[2][3][4] The efficiency of this process is wavelength-dependent, with most 2-nitrobenzyl compounds exhibiting optimal absorption between 300 and 365 nm.[5][6][7]

The general mechanism for the photocleavage of 2-nitrobenzyl-based protecting groups is a Norrish Type II reaction.[1] This process involves the excitation of the nitro group by a photon, followed by the abstraction of a hydrogen atom from the benzylic carbon.[1]

Experimental Design and Optimization

Successful photocleavage requires careful consideration of several experimental parameters. This section provides a step-by-step guide to designing and optimizing your UV irradiation protocol.

Step 1: Determine the Optimal Wavelength

While the 2-nitrobenzyl chromophore generally absorbs in the 300-365 nm range, the specific absorbance maximum (λmax) of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde should be confirmed experimentally.[5][6][7]

Protocol: Determining λmax

• Prepare a dilute solution of your compound in the solvent you will use for the reaction (e.g., acetonitrile, dioxane/water).

• Use a UV-Vis spectrophotometer to scan the absorbance of the solution from approximately 250 nm to 450 nm.

• Identify the wavelength at which the maximum absorbance occurs. This is your λmax and the ideal wavelength for your UV light source.

Step 2: Select an Appropriate UV Light Source

The choice of UV lamp is critical for efficient cleavage. The output wavelength of the lamp should closely match the λmax of your compound.

Light Source	Advantages	Disadvantages
Mercury Arc Lamp	High intensity, broad spectrum (can be filtered)	Generates heat, requires warm-up time, may produce unwanted wavelengths.[8]
LED Lamp	Monochromatic (specific wavelength), low heat, stable output	Lower intensity compared to arc lamps, fixed wavelength.[9][10]

For most applications involving 2-nitrobenzyl groups, a 365 nm LED is a good starting point due to its specificity and stable output.[9][10]

Step 3: Perform a Time-Course Experiment to Optimize Irradiation Time

The optimal irradiation time is the minimum time required for complete cleavage, which helps to avoid potential photodegradation of the released molecule.[11] This is best determined empirically.[11][12]

Protocol: Time-Course Experiment

• Prepare your reaction mixture in a UV-transparent vessel (e.g., quartz cuvette or vial).

• Set up your UV photoreactor , ensuring consistent geometry and distance from the lamp for all samples.[10]

• Irradiate the sample , taking aliquots at various time points (e.g., 0, 1, 2, 5, 10, 20, 30, and 60 minutes).

• Analyze the aliquots using a suitable analytical technique to monitor the disappearance of the starting material and the appearance of the cleaved product.

Analytical Techniques for Monitoring Cleavage:

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantifying the extent of reaction by separating and measuring the concentrations of the starting material and products.[11][13]

• Thin-Layer Chromatography (TLC): A quick, qualitative method to visualize the progress of the reaction.

• UV-Vis Spectroscopy: Can be used to monitor the reaction in real-time by observing the decrease in absorbance of the starting material and the increase in absorbance of the 2-nitrosobenzaldehyde byproduct.[11][14]

• Real-Time Fourier-Transform Infrared Spectroscopy (RT-FTIR): Provides detailed information about the chemical changes occurring during the reaction.[15][16]

• FlowNMR Spectroscopy: Allows for real-time monitoring of the reaction in a flow system, providing mechanistic insights.[17]

Step 4: Consider Solvent and Other Reaction Conditions

The reaction solvent can influence the efficiency of photocleavage. While many reactions are performed in common organic solvents like acetonitrile or methanol, aqueous solutions are often used for biological applications.[3][5] The polarity of the solvent can affect the reaction kinetics.[18] It is also crucial to ensure the solvent is transparent at the irradiation wavelength to avoid absorbing the UV light.

Troubleshooting Guide and FAQs

This section addresses common issues encountered during the photocleavage of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: My cleavage reaction is incomplete, even after extended irradiation. What could be the problem?

A1: There are several potential causes for incomplete cleavage:

• Incorrect Wavelength: Double-check that your UV source's emission wavelength matches the absorbance maximum (λmax) of your compound.[11] A mismatch can significantly reduce cleavage efficiency.

• Insufficient UV Dose: The total energy delivered to the sample may be too low. This can be due to a low-intensity lamp or an irradiation time that is too short.[11] Consider increasing the irradiation time or moving the sample closer to the lamp (if possible and safe).

• Light Absorption by Other Components: Ensure that your solvent and reaction vessel are transparent at the chosen wavelength. Other components in your reaction mixture could also be absorbing the UV light.

• Low Quantum Yield: The inherent efficiency of the photocleavage reaction for your specific molecule might be low.[11] While 2-nitrobenzyl groups generally have good quantum yields, this can be influenced by the attached substrate.[19]

Q2: I am observing unexpected side products in my reaction mixture. What are they, and how can I prevent them?

A2: The primary byproduct of the cleavage reaction is 2-nitrosobenzaldehyde.[3] However, this byproduct can itself be photoreactive and may undergo further reactions, especially with prolonged UV exposure.[3] To minimize side products, it is crucial to use the minimum irradiation time necessary for complete cleavage, as determined by your time-course experiment.[11]

Q3: Can I perform the photocleavage reaction in an aqueous solution?

A3: Yes, 2-nitrobenzyl-based photocleavage can be performed in aqueous solutions, which is a significant advantage for biological applications.[3][5] However, the solubility of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde in purely aqueous media may be limited due to the hexyloxy chains. You may need to use a co-solvent like acetonitrile or dioxane.

Q4: Does the temperature of the reaction matter?

A4: While the primary photochemical event is not highly temperature-dependent, subsequent thermal reactions of the intermediates can be.[20] High-intensity lamps can generate significant heat, which may affect the stability of your starting material or cleaved product. It is good practice to maintain a consistent and controlled temperature during irradiation, for example, by using a fan-cooled reactor.[9][10]

Troubleshooting Workflow

Here is a decision tree to guide you through troubleshooting common issues:

Caption: Troubleshooting decision tree for incomplete photocleavage.

Experimental Workflow Diagram

The following diagram outlines the general workflow for optimizing UV irradiation time:

Caption: General workflow for optimizing UV irradiation time.

References

• Photolabile protecting group - Wikipedia. Wikipedia. [Link]

• Synthesis and Characterization of Photolabile o-Nitrobenzyl Derivatives of Urea. The Journal of Organic Chemistry. [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Physical Chemistry Chemical Physics. [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Physical Chemistry Chemical Physics. [Link]

• Photochemical reaction mechanisms of 2-nitrobenzyl compounds: methyl ethers and caged ATP. Journal of the American Chemical Society. [Link]

• Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society. [Link]

• Photoprocesses of Molecules with 2-Nitrobenzyl Protecting Groups and Caged Organic Acids. ResearchGate. [Link]

• Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society. [Link]

• A spectroscopic method for monitoring photochemical reactions in the gas phase. PMC. [Link]

• Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA. PNAS. [Link]

• Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA. PMC. [Link]

• Review of quantitative and qualitative methods for monitoring photopolymerization reactions. Polymer Chemistry. [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. ResearchGate. [Link]

• Optimization of UV irradiation times for compound 1a when compared against compound 2a. ResearchGate. [Link]

• Photoredox chemistry of nitrobenzyl alcohols in aqueous solution. Acid and base catalysis of reaction. Canadian Journal of Chemistry. [Link]

• Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds in Solution, I. 2-Nitrotoluene: Thermodynamic and Kinetic Parameters of theaci-Nitro Tautomer. ResearchGate. [Link]

• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. [Link]

• Experimental set up for photochemical reactions and product identification. ResearchGate. [Link]

• Experimental Set Up For Photochemical Reactions. Scribd. [Link]

• Online monitoring of a photocatalytic reaction by real-time high resolution FlowNMR spectroscopy. Chemical Communications. [Link]

• Optimisation of UV irradiation as a binding site conserving method for crosslinking collagen-based scaffolds. PMC. [Link]

• Understanding Photocleavage Reactions. AZoM. [Link]

• (a) Time-dependent UV-vis spectra depicting the reduction of 2-nitrobenzaldehyde by Au@CIL. ResearchGate. [Link]

• Photochemistry 101, Part III: Setting Up Your Initial Photochemistry Reactions. HepatoChem. [Link]

• Photochemical Reactor Setup. HepatoChem. [Link]

• A hydrophobic photouncaging reaction to profile the lipid droplet interactome in tissues. PMC. [Link]

• Benzaldehyde, 2-nitro-. NIST WebBook. [Link]

• 4,5-bis(hexyloxy)-2-nitrobenzaldehyde — Chemical Substance Information. NextSDS. [Link]

• UV Exposure Time Optimization for Enhanced Conversion, Hardness, and Flexural Strength in UDMA/TEG-DMA Composite Resins. Trends in Sciences. [Link]

• (PDF) Optimization of the Duration and Intensity of UV-A Radiation to Obtain the Highest Free Phenol Content and Antioxidant Activity in Sprouted Sorghum (Sorghum bicolor L. Moench). ResearchGate. [Link]

• Analyzing Photocleavage Events with Time-Resolved Emission Spectroscopy. AZoM. [Link]

• About Troubleshooting. University of Rochester. [Link]

• 4,5-bis(hexyloxy)-2-nitrobenzaldehyde (C19H29NO5). PubChemLite. [Link]

• 2-Nitrobenzaldehyde: Key Properties and Applications in Analytical Chemistry. Azonano. [Link]

• Photochemical reactions. Part 20. Photolysis of o-nitrobenzaldehyde N-acylhydrazones leading to benzyne and 5-nitrophthalazines. Journal of the Chemical Society, Perkin Transactions 1. [Link]

Sources

• 1. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 2. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: methyl ethers and caged ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 7. A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. scribd.com [scribd.com]
• 9. hepatochem.com [hepatochem.com]
• 10. hepatochem.com [hepatochem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. pnas.org [pnas.org]
• 14. researchgate.net [researchgate.net]
• 15. Review of quantitative and qualitative methods for monitoring photopolymerization reactions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01538B [pubs.rsc.org]
• 16. Reaction Dynamics - FTIR - Polymers - Advancing Materials [thermofisher.com]
• 17. Online monitoring of a photocatalytic reaction by real-time high resolution FlowNMR spectroscopy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 18. A hydrophobic photouncaging reaction to profile the lipid droplet interactome in tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde

Welcome to the technical support guide for the purification of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde. This document is designed for researchers, medicinal chemists, and process development scientists who work with this and structurally similar intermediates. We will address common purification challenges, provide in-depth troubleshooting, and offer validated protocols to enhance the purity and yield of your target compound.

The unique structure of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde, with its lipophilic diether backbone and polar nitro-aldehyde functionalities, presents specific purification hurdles. Impurities often have similar polarities to the product, making separation non-trivial. This guide provides the causal logic behind our recommended purification strategies, empowering you to adapt and troubleshoot effectively.

Troubleshooting Guide: Common Purification Issues

This section addresses frequent problems encountered during the purification of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde in a practical question-and-answer format.

Question 1: My crude product is a dark, oily residue. TLC analysis shows a smear with multiple spots. Where do I begin?

Answer: A dark, intractable crude product often indicates the presence of polymeric by-products or residual acidic impurities from the nitration process. The first step is a pre-purification workup before attempting chromatography or recrystallization.

• Causality: Concentrated acids used in nitration can promote side reactions and are often difficult to remove completely by simple extraction, leading to degradation over time.[1] The aldehyde group itself can also be sensitive.

• Recommended Action:

  • Dissolve the entire crude residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

  • Wash the organic solution sequentially with:

    • A saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize and remove residual strong acids and any 2-nitro-4,5-bis(hexyloxy)benzoic acid by-product.[1][2]

    • Water (2-3 times) to remove any remaining bicarbonate and water-soluble impurities.

    • Brine (saturated NaCl solution) to break any emulsions and begin the drying process.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo.

  • Re-analyze the resulting material by Thin-Layer Chromatography (TLC). This cleaner material is now a suitable starting point for chromatography or recrystallization.

Question 2: After column chromatography, my product fractions are still contaminated with a less polar impurity. How can I improve the separation?

Answer: This common issue points to co-elution, where the polarity of the impurity is very close to your product. The most likely less polar contaminant is the unreacted starting material, 1,2-bis(hexyloxy)benzene.

• Causality: The starting material lacks the polar nitro and aldehyde groups, making it significantly less polar. However, the long hexyloxy chains on the product mean it still has considerable nonpolar character, causing its polarity to be closer to the starting material than one might expect.

• Recommended Action:

  • Optimize Eluent Polarity: Your mobile phase is likely too polar, causing both compounds to travel up the column too quickly. Use TLC to find a solvent system that provides better separation. An ideal Rf value for your desired product is between 0.2 and 0.4 for effective column separation.[3] A good starting point is a mixture of hexanes and ethyl acetate.[3][4]

  • Employ Gradient Elution: This is the most effective strategy.

    • Start with a very low polarity eluent (e.g., 98:2 Hexanes:Ethyl Acetate) to wash the non-polar 1,2-bis(hexyloxy)benzene off the column first.

    • Once the starting material has been fully eluted (monitored by TLC), gradually increase the eluent polarity (e.g., to 90:10 or 85:15 Hexanes:Ethyl Acetate) to cleanly elute your target compound.

Question 3: My product appears to be degrading on the silica gel column, leading to streaking on TLC and lower yields. What is happening and how can I prevent it?

Answer: Aldehydes can be sensitive to the acidic nature of standard silica gel, which can catalyze decomposition or the formation of acetals if an alcohol is used in the eluent.[5]

• Causality: The silica surface is covered with acidic silanol groups (Si-OH). These can interact with the aldehyde, promoting unwanted side reactions.

• Recommended Action:

  • Deactivate the Silica: Before packing the column, prepare a slurry of the silica gel in your starting eluent and add 0.5-1% triethylamine (Et₃N) by volume. This mild base will neutralize the acidic sites on the silica surface, preventing product degradation.[5]

  • Avoid Alcoholic Solvents: Do not use methanol or ethanol in your eluent system, as the acidic silica can catalyze the formation of hemiacetals or acetals between your aldehyde and the alcohol solvent.[5] Stick to non-protic solvents like hexanes, ethyl acetate, and dichloromethane.

  • Switch Stationary Phase: If the problem persists, consider using a less acidic stationary phase like neutral alumina. However, be aware that the elution profile will be different, and you will need to re-optimize your solvent system using TLC.

Question 4: I'm trying to recrystallize my product, but it keeps "oiling out" instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the solute separates from the solution as a liquid above its melting point rather than crystallizing. This is common for compounds with relatively low melting points or when the solution is supersaturated at a temperature above the compound's melting point.

• Causality: The two flexible hexyloxy chains can disrupt efficient crystal lattice packing, potentially leading to a lower melting point and a higher propensity to form an oil.

• Recommended Action:

  • Re-heat and Dilute: If the product oils out, reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to slightly decrease the concentration.[6]

  • Slow Cooling: Allow the flask to cool very slowly to room temperature. Do not place it directly in an ice bath from a high temperature. Slow cooling encourages the formation of well-ordered crystal nuclei.[3]

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide a nucleation site for crystal growth.

  • Try a Solvent/Anti-Solvent System: Dissolve the crude product in a minimal amount of a good solvent (e.g., dichloromethane or ethyl acetate). Then, slowly add a non-polar "anti-solvent" in which the product is insoluble (e.g., hexanes or petroleum ether) dropwise until the solution becomes faintly cloudy. Add a drop or two of the good solvent to clarify, then allow it to stand undisturbed. This method often promotes crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4,5-bis(hexyloxy)-2-nitrobenzaldehyde? A1: The primary impurities typically arise from the synthesis, which is the nitration of 1,2-bis(hexyloxy)benzene. You should anticipate:

• Unreacted Starting Material: 1,2-bis(hexyloxy)benzene.

• Positional Isomers: While the 4,5-hexyloxy groups are strong ortho, para-directors, other mono-nitrated isomers can form in small amounts.[1]

• Oxidation Product: 2-nitro-4,5-bis(hexyloxy)benzoic acid, from the oxidation of the aldehyde group.[7]

• Dinitrated Products: If the nitration conditions are too harsh (e.g., high temperature or excess nitrating agent), dinitration of the aromatic ring can occur.[1][8]

Q2: Which is the better primary purification method: column chromatography or recrystallization? A2: The choice depends on the composition of your crude material, which should be assessed by TLC or ¹H NMR.

• Column Chromatography is superior for separating mixtures with multiple components or when impurities have very different polarities (e.g., separating the product from the much less polar starting material).[9]

• Recrystallization is ideal when your crude product is already of moderate to high purity (>85-90%) and you need to remove small amounts of closely related impurities. It is often faster and more scalable than chromatography for a final polishing step.

Q3: How can I quickly assess the purity of my column fractions? A3: Thin-Layer Chromatography (TLC) is the most efficient method.[3] Spot your crude material, the collected fractions, and a co-spot (crude material and fraction in the same lane) on a single TLC plate. Elute with your chromatography solvent system. Fractions showing a single, clean spot at the correct Rf value can be combined.

Data Presentation

Table 1: Common Impurities and Key Characteristics

Impurity	Structure	Relative Polarity (on Silica)	Identification Notes
1,2-bis(hexyloxy)benzene	Aromatic diether	Low	Runs much higher on TLC (higher Rf) than the product.
Product	4,5-bis(hexyloxy)-2-nitrobenzaldehyde	Medium	Target compound.
Positional Isomers	Isomeric nitrobenzaldehydes	Medium (similar to product)	May be difficult to separate from the product by chromatography.
2-nitro-4,5-bis(hexyloxy)benzoic acid	Carboxylic acid	High	Will streak on TLC unless a small amount of acid (e.g., acetic acid) is added to the eluent. Can be removed by a NaHCO₃ wash.

Table 2: Recommended Solvent Systems for Chromatography

Application	Stationary Phase	Mobile Phase (Starting Point)	Optimization Notes
TLC Analysis	Silica Gel 60 F₂₅₄	85:15 Hexanes:Ethyl Acetate	Adjust ratio to achieve an Rf of 0.2-0.4 for the product.[3]
Flash Chromatography	Silica Gel (230-400 mesh)	Gradient: Start with 98:2 Hexanes:EtOAc, gradually increase to 80:20 Hexanes:EtOAc.	Monitor with TLC. Add 0.5% Et₃N to the solvent if product degradation is observed.[5]

Visualized Workflows

Caption: Decision workflow for selecting a purification strategy.

Sources

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde

Introduction: The Imperative of Purity in Pharmaceutical Intermediates

In the landscape of drug development and synthetic chemistry, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety, efficacy, and reproducibility. The compound 4,5-bis(hexyloxy)-2-nitrobenzaldehyde, a key building block in the synthesis of various functionalized molecules, is no exception. Even trace impurities can have cascading effects, leading to unwanted side reactions, lower yields, and potentially toxic byproducts in the final active pharmaceutical ingredient (API). Therefore, a robust and reliable analytical method for purity determination is paramount.

This guide provides an in-depth, experience-driven walkthrough of a validated High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde. We will dissect the causality behind each methodological choice, present a comprehensive validation protocol in line with global regulatory standards, and objectively compare the performance of HPLC against alternative analytical technologies. This document is intended for researchers, analytical scientists, and quality control professionals who require a scientifically sound, "fit-for-purpose" method for purity analysis.

The Analyte: Understanding the Physicochemical Landscape

Before embarking on method development, a fundamental understanding of the target analyte's properties is crucial. This knowledge informs every decision, from column selection to detector settings.

4,5-bis(hexyloxy)-2-nitrobenzaldehyde

• Molecular Formula: C₁₉H₂₉NO₅[1]

• Molecular Weight: 351.44 g/mol [1][2]

• Structure:

• Key Physicochemical Characteristics:

  • Polarity: The two long hexyloxy chains impart significant non-polar character, making the molecule highly soluble in organic solvents like acetonitrile and methanol but poorly soluble in water.

  • Chromophore: The nitrobenzaldehyde core is a strong chromophore, meaning it absorbs ultraviolet (UV) light. This is the key property that allows for sensitive detection using a UV detector. The presence of the aromatic ring and nitro group suggests strong absorbance in the 250-300 nm range.

  • Volatility: The molecule has a high boiling point (494.9°C at 760 mmHg) and is non-volatile, making it unsuitable for standard Gas Chromatography (GC) without derivatization.[1]

This profile strongly indicates that Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the ideal analytical technique. RP-HPLC separates molecules based on their hydrophobicity, which is perfect for this predominantly non-polar compound.

HPLC Method Development: A Rationale-Driven Protocol

The goal is to develop a stability-indicating method capable of separating the main compound from any potential process impurities or degradation products.

Experimental Protocol: Chromatographic Conditions

Parameter	Condition	Rationale (The "Why")
Instrument	HPLC System with Quaternary Pump, Autosampler, Column Oven, and Diode Array Detector (DAD)	A DAD is chosen over a standard UV detector because it acquires spectra across a range of wavelengths, enabling simultaneous quantification and peak purity assessment, which is critical for validation.[3][4]
Column	C18, 4.6 x 150 mm, 3.5 µm	A C18 stationary phase provides excellent hydrophobic retention for this non-polar analyte. The 150 mm length offers a good balance between resolution and run time, while the 3.5 µm particle size ensures high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	The acid modifier helps to protonate any free silanols on the silica backbone of the column, reducing peak tailing and improving peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is selected for its strong elution strength for non-polar compounds, low viscosity, and excellent UV transparency at lower wavelengths.
Gradient Elution	0-2 min (70% B), 2-15 min (70-95% B), 15-18 min (95% B), 18-18.1 min (95-70% B), 18.1-22 min (70% B)	A gradient is essential to ensure that impurities with a wide range of polarities are eluted and resolved. The initial hold allows for focusing of the sample at the column head, while the gradual increase in organic solvent elutes the main peak and any more non-polar impurities. The final hold re-equilibrates the column for the next injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency without generating excessive backpressure.
Column Temp.	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape by reducing mobile phase viscosity.
Detection	DAD, 260 nm (with spectral scan from 200-400 nm)	260 nm is chosen as a representative wavelength for high absorbance of the nitroaromatic chromophore. The full spectral scan is crucial for identifying co-eluting peaks and performing peak purity analysis.
Injection Vol.	10 µL	A standard volume that balances sensitivity with the risk of column overload.
Sample Diluent	Acetonitrile	The sample must be fully dissolved in a solvent that is compatible with the mobile phase. Acetonitrile is an ideal choice due to its high solvency for the analyte and its role as the strong solvent in the mobile phase.

The Core Workflow: A Comprehensive Method Validation

Method validation demonstrates scientifically that the analytical procedure is suitable for its intended purpose.[5] The following protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[6][7][8]

Caption: HPLC Method Validation Workflow.

Specificity (Selectivity)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[9][10]

Protocol:

• Blank Analysis: Inject the diluent (Acetonitrile) to ensure no interfering peaks are present at the retention time of the analyte.

• Standard Analysis: Inject a solution of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde reference standard to determine its retention time and peak shape.

• Forced Degradation: Subject the analyte to stress conditions to intentionally generate degradation products. This is the cornerstone of a stability-indicating method.

  • Acid Hydrolysis: Reflux with 0.1 M HCl at 60°C for 4 hours.

  • Base Hydrolysis: Reflux with 0.1 M NaOH at 60°C for 2 hours.

  • Oxidation: Treat with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Stress: Expose solid sample to 105°C for 48 hours.

  • Photolytic Stress: Expose solution to UV light (254 nm) for 24 hours.

• Analysis of Stressed Samples: Analyze all stressed samples. The goal is to show that the degradation product peaks are well-resolved from the main analyte peak.

• Peak Purity Assessment: Use the DAD software to perform peak purity analysis on the analyte peak in all stressed samples. The purity angle should be less than the purity threshold, indicating no co-elution.

Linearity and Range

Objective: To establish that the method's response is directly proportional to the concentration of the analyte over a specified range.

Protocol:

• Prepare a stock solution of the reference standard in acetonitrile.

• Create a series of at least five calibration standards by serial dilution, covering a range of 50% to 150% of the expected sample concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the mean peak area against the concentration.

• Perform a linear regression analysis to determine the correlation coefficient (r²), slope, and y-intercept.

Accuracy (Trueness)

Objective: To determine the closeness of the test results obtained by the method to the true value.[9] This is typically evaluated using recovery studies.

Protocol:

• Prepare a blank matrix (if applicable) or use the diluent.

• Spike the blank with the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the concentration of the analyte.

• Express the result as a percentage recovery: (Measured Concentration / Spiked Concentration) * 100.

Precision

Objective: To assess the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

Protocol:

• Repeatability (Intra-assay Precision):

  • Prepare six individual samples of the analyte at 100% of the target concentration.

  • Analyze all six samples on the same day, with the same analyst, on the same instrument.

  • Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD).

• Intermediate Precision (Inter-assay Precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies to assess the method's ruggedness under typical lab variations. Calculate the cumulative %RSD.

Limits of Detection (LOD) and Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable precision and accuracy.

Protocol:

• This is typically determined from the linearity data using the following equations based on the standard deviation of the response (σ) and the slope of the calibration curve (S):

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

• The standard deviation of the response (σ) can be estimated from the standard deviation of the y-intercepts of the regression line.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]

Protocol:

• Analyze a standard solution while making small, deliberate changes to the chromatographic conditions, one at a time.

  • Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

  • Column Temperature: ± 5 °C (e.g., 25 and 35 °C).

  • Mobile Phase Composition: ± 2% absolute in the organic component.

• Monitor system suitability parameters (e.g., retention time, peak tailing, and resolution of the analyte from a closely eluting impurity). The system suitability should remain within acceptable limits for all variations.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Measurement	Acceptance Criteria (ICH Guideline)
Specificity	Resolution > 2, Peak Purity Pass	No interference at analyte RT; degradants resolved.
Linearity	Correlation Coefficient (r²)	r² ≥ 0.999
Range	Confirmed by Linearity, Accuracy, Precision	Typically 80-120% of the test concentration.
Accuracy	% Recovery	98.0% - 102.0%
Precision (Repeatability)	% RSD	≤ 2.0%
Precision (Intermediate)	% RSD	≤ 2.0%
LOQ	Signal-to-Noise Ratio or %RSD	S/N ≥ 10; Precision (%RSD) at LOQ should be specified.
Robustness	System Suitability Parameters	System suitability criteria must be met.

Comparative Analysis: HPLC vs. Alternative Technologies

While the validated HPLC method is robust for its intended purpose (purity testing), it is instructive to compare it with other analytical techniques. No single method is universally superior; the choice depends on the specific analytical question being asked.

Feature	HPLC-DAD (This Method)	Quantitative NMR (qNMR)	GC-MS
Primary Use	Purity determination, quantification of known and unknown impurities.	Absolute purity determination, structural confirmation.	Analysis of volatile/semi-volatile impurities (e.g., residual solvents).
Principle	Chromatographic separation based on polarity, UV absorbance detection.	Nuclear resonance, signal intensity is directly proportional to the number of nuclei.	Chromatographic separation based on boiling point, detection by mass fragmentation.
Sample Type	Non-volatile, UV-active compounds.[11]	Soluble compounds, provides structural information.	Volatile and thermally stable compounds.
Pros	- High precision and accuracy- Stability-indicating capability- Peak purity analysis (DAD)- Widely available and automated	- Primary ratio method (no specific analyte standard needed for purity)- Provides structural confirmation- Can determine absolute purity without ambiguity[4]	- Excellent for identifying unknown volatile impurities- High sensitivity- Provides structural data (mass spectrum)
Cons	- Requires a reference standard for quantification- Limited structural information	- Lower sensitivity than HPLC- Requires specialized equipment and expertise- Complex spectra for impure samples	- Not suitable for non-volatile or thermally labile compounds like the target analyte
Application for this Analyte	Excellent. The ideal choice for routine quality control and release testing.	Very Good. A powerful orthogonal method to confirm absolute purity and structure, especially for certifying a reference standard.	Poor. Unsuitable for the parent compound but would be the method of choice for analyzing residual solvents from the synthesis.

Conclusion and Recommendation

This guide has detailed a comprehensive, robust, and scientifically-grounded RP-HPLC method for determining the purity of 4,5-bis(hexyloxy)-2-nitrobenzaldehyde. The causality-driven approach to method development, coupled with a rigorous validation protocol aligned with ICH Q2(R2) guidelines, ensures that the method is "fit-for-purpose." The use of a Diode Array Detector is critical, providing the dual capability of quantification and peak purity assessment, which is essential for a stability-indicating assay.

While techniques like qNMR offer the advantage of being a primary method for absolute purity, the validated HPLC-DAD method stands as the superior choice for routine, high-throughput quality control environments due to its high precision, sensitivity, and established robustness. For comprehensive characterization, particularly during initial development or reference standard certification, a combination of HPLC for related substances and qNMR for absolute purity would represent the gold standard.

References

• Q2(R2) Validation of Analytical Procedures March 2024. U.S.
• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA).
• Highlights from FDA's Analytical Test Method Valid
• Analytical Procedures and Methods Validation for Drugs and Biologics. U.S.
• FDA Releases Guidance on Analytical Procedures.
• Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
• Why Is HPLC Ideal for Chemical Purity Testing?. Moravek.
• Peak Purity in Liquid Chromatography, Part I: Basic Concepts, Commercial Software, and Limitations.
• 4,5-bis(hexyloxy)
• How to determine % purity of an isolated unknown compound without using standard?.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Quality Guidelines.
• Analytical Method Validation: ICH and USP Perspectives.
• 4,5-bis(hexyloxy)-2-nitrobenzaldehyde (C19H29NO5). PubChemLite.

Sources

• 1. 4,5-bis(hexyloxy)-2-nitrobenzaldehyde | 80879-55-6 [chemnet.com]
• 2. PubChemLite - 4,5-bis(hexyloxy)-2-nitrobenzaldehyde (C19H29NO5) [pubchemlite.lcsb.uni.lu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 7. biopharminternational.com [biopharminternational.com]
• 8. ICH Official web site : ICH [ich.org]
• 9. propharmagroup.com [propharmagroup.com]
• 10. ijrrjournal.com [ijrrjournal.com]
• 11. moravek.com [moravek.com]

Engineering Photolysis: A Kinetic Comparison of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde Derivatives vs. o-Nitrobenzyl Alcohol

Photoremovable protecting groups (PPGs) are critical structural components in the design of light-responsive materials, caged therapeutics, and spatiotemporally controlled biological probes. The parent chromophore, o-nitrobenzyl alcohol (o-NBA), has been extensively utilized for decades. However, its reliance on high-energy deep-UV light (<300 nm) and relatively slow cleavage kinetics limit its utility in complex biological matrices or highly lipophilic systems.

To overcome these limitations, researchers have engineered substituted derivatives. Specifically, the incorporation of dialkoxy groups—such as the 4,5-bis(hexyloxy)-2-nitrobenzyl system (synthesized from 4,5-bis(hexyloxy)-2-nitrobenzaldehyde)—dramatically alters the photophysical properties. This guide provides an objective, data-driven comparison of the photocleavage kinetics between the highly lipophilic 4,5-bis(hexyloxy)-substituted chromophore and the standard o-NBA.

Note on Chemical Application: While o-NBA is a complete photolabile moiety, 4,5-bis(hexyloxy)-2-nitrobenzaldehyde serves as the direct synthetic precursor. In practice, the aldehyde is reduced to 4,5-bis(hexyloxy)-2-nitrobenzyl alcohol before conjugation to a drug or polymer payload via ester, carbonate, or carbamate linkages. The kinetic comparisons herein refer to the active photophore in its conjugated state.

Mechanistic Causality: Substituent Effects on the Norrish Type II Pathway

The photocleavage of o-nitrobenzyl derivatives proceeds via a Norrish Type II-like intramolecular hydrogen abstraction. As demonstrated in fundamental [1], upon photon absorption, the nitro group enters an excited state (typically n,π*), abstracting a benzylic hydrogen to form an aci-nitro intermediate. This intermediate undergoes a thermal rearrangement to a cyclic hemiacetal, which subsequently collapses to release the protected payload and an o-nitrosobenzaldehyde byproduct.

Figure 1: Norrish Type II photocleavage mechanism of o-nitrobenzyl derivatives.

For unsubstituted o-NBA, the activation energy for the transition to the aci-nitro intermediate dictates a moderate quantum yield, and its absorption cross-section at the biologically friendly 365 nm wavelength is notoriously poor. In contrast, the 4,5-bis(hexyloxy) substitution exerts a profound electronic and steric effect:

• Bathochromic Shift (Red-Shift): The electron-donating oxygen atoms of the hexyloxy groups at the meta and para positions relative to the benzylic carbon increase the electron density of the aromatic ring. This lowers the HOMO-LUMO gap, shifting the absorption maximum ( λmax​ ) from ~280 nm (o-NBA) to ~345–355 nm. This allows for efficient activation using standard 365 nm LEDs, minimizing UV-induced damage to biological matrices [2].

• Transition State Stabilization: The electron-rich ring stabilizes the radical-like transition state during the primary hydrogen atom transfer step, thereby increasing the overall quantum yield ( Φ ) of the cleavage event.

• Microenvironmental Partitioning: The twin six-carbon aliphatic chains (hexyloxy) impart extreme lipophilicity. While o-NBA is water-soluble and prone to rapid diffusion, the 4,5-bis(hexyloxy) derivative anchors firmly into lipid bilayers, micelles, or hydrophobic polymer networks [3]. This changes the local dielectric constant and accelerates the kinetic rate of cleavage due to the restricted hydration of the aci-nitro intermediate.

Comparative Performance Data

When selecting between an o-NBA and a 4,5-bis(hexyloxy)-2-nitrobenzyl linker, the kinetic parameters must be weighed against the required solubility profile and the application matrix. Because the rate of photolysis is proportional to ϵ×Φ×I0​ (where I0​ is light intensity), the higher molar extinction coefficient ( ϵ ) at 365 nm makes the dialkoxy derivative significantly faster under standard near-UV irradiation.

Table 1: Quantitative Comparison of Photophysical and Kinetic Parameters

Parameter	o-Nitrobenzyl Alcohol (o-NBA)	4,5-Bis(hexyloxy)-2-nitrobenzyl
Absorption Maximum ( λmax​ )	~280 nm	~345 - 355 nm
Molar Extinction at 365 nm ( ϵ365​ )	< 500 M −1 cm −1	> 4,500 M −1 cm −1
Photocleavage Quantum Yield ( Φ )	~0.01 - 0.03	~0.04 - 0.08
Relative Cleavage Rate (at 365 nm)	1x (Baseline)	~15x - 20x Faster
Lipophilicity (Estimated LogP)	~1.2 (Hydrophilic/Amphiphilic)	> 6.0 (Highly Lipophilic)
Primary Application Matrix	Aqueous solutions, hydrogels	Lipid nanoparticles, micelles, liposomes

Self-Validating Experimental Protocol: Kinetic Evaluation

To empirically compare the cleavage rates of these two moieties, it is critical to employ a self-validating protocol that accounts for their disparate solubilities. The following workflow utilizes a mixed-solvent system and includes an isosbestic point validation to ensure that the kinetic decay is purely due to the primary photocleavage event, free from secondary photo-degradation [4].

Figure 2: Standardized self-validating experimental workflow for evaluating photocleavage kinetics.

Step-by-Step Methodology

• Sample Preparation & Matrix Matching:

  • Causality: 4,5-bis(hexyloxy)-2-nitrobenzyl derivatives are highly hydrophobic. To ensure a valid kinetic comparison with the hydrophilic o-NBA without precipitation, a mixed solvent system is required.

  • Action: Dissolve both the o-NBA ester and the 4,5-bis(hexyloxy)-2-nitrobenzyl ester in HPLC-grade Acetonitrile (ACN). Dilute with aqueous buffer (e.g., 10 mM PBS, pH 7.4) to achieve a final concentration of 50 µM in a 1:1 ACN/H 2​ O (v/v) mixture.

• Standardized Irradiation:

  • Causality: To isolate the effect of the molar absorptivity ( ϵ ) and quantum yield ( Φ ), the photon flux must be tightly controlled.

  • Action: Place the quartz cuvette (1 cm path length) in a temperature-controlled dark chamber (25 °C). Irradiate using a collimated 365 nm LED source set to a precise irradiance of 10 mW/cm².

• Real-Time Spectroscopic Monitoring (Validation Step):

  • Causality: Monitoring the UV-Vis spectrum allows for the identification of isosbestic points. The presence of sharp isosbestic points validates that the reaction is a clean A→B+C conversion. If the isosbestic points drift, secondary side reactions (e.g., azobenzene formation from nitroso dimerization) are occurring.

  • Action: Record the UV-Vis absorption spectrum (250–450 nm) every 30 seconds for 15 minutes. Observe the decay of the parent peak (~350 nm for the hexyloxy derivative) and the rise of the nitroso byproduct peak.

• Chromatographic Quantification (HPLC):

  • Causality: UV-Vis alone cannot distinguish between the cleaved payload and the chromophore remnants if their spectra overlap. HPLC provides absolute quantification of the remaining intact linker.

  • Action: Withdraw 20 µL aliquots at specific time points (t = 0, 1, 2, 5, 10, 15 min). Inject onto a C18 Reverse-Phase HPLC column. Use an isocratic elution (e.g., 70% ACN / 30% Water with 0.1% TFA) to separate the intact linker from the cleaved free acid/alcohol.

• Kinetic Modeling:

  • Causality: Photocleavage under constant irradiation follows apparent first-order kinetics.

  • Action: Plot ln(Ct​/C0​) versus irradiation time ( t ). The slope of the linear regression yields −kobs​ . Calculate the half-life ( t1/2​=ln(2)/kobs​ ) to directly compare the two compounds.

References

• Blanc, A., & Bochet, C. G. (2004). Isotope Effects in Photochemistry. 1. o-Nitrobenzyl Alcohol Derivatives. Journal of the American Chemical Society, 126(23), 7174-7175.[Link]

• Holmes, C. P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. The Journal of Organic Chemistry, 62(8), 2370-2380.[Link]

• Romano, A., Roppolo, I., Rossegger, E., Schlögl, S., & Sangermano, M. (2020). Recent Trends in Applying Ortho-Nitrobenzyl Esters for the Design of Photo-Responsive Polymer Networks. Materials, 13(12), 2777.[Link]

• Zhao, H., Sterner, E., Coughlin, E. B., & Theato, P. (2012). o-Nitrobenzyl Alcohol Derivatives: Opportunities in Polymer and Materials Science. Macromolecules, 45(4), 1723-1736.[Link]

Safety & Regulatory Compliance

4,5-Bis(hexyloxy)-2-nitrobenzaldehyde proper disposal procedures

As a Senior Application Scientist, it is imperative to handle and dispose of all laboratory chemicals with the utmost care and adherence to established safety protocols. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined below are grounded in established safety principles and regulatory requirements for handling hazardous chemical waste.

Hazard Identification and Risk Assessment

Before handling 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde, it is crucial to be fully aware of its associated hazards. This understanding forms the basis for all subsequent handling and disposal decisions.

1.1. GHS Classification and Hazards

4,5-Bis(hexyloxy)-2-nitrobenzaldehyde is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the following primary hazards[1]:

• Skin Sensitization (Category 1): May cause an allergic skin reaction upon contact.[1] Repeated or prolonged exposure can lead to sensitization, where subsequent exposures to even small amounts can trigger an allergic response.

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1] Direct contact with the eyes can result in significant discomfort, redness, and potential damage if not promptly addressed.

• Hazardous to the Aquatic Environment (Chronic, Category 3): Harmful to aquatic life with long-lasting effects.[1] Improper disposal can lead to the contamination of waterways, posing a long-term threat to aquatic ecosystems.

Nitroaromatic compounds as a class are recognized as significant industrial pollutants, and many possess toxic or mutagenic properties, underscoring the need for responsible disposal.[2]

1.2. Key Safety and Hazard Data

Property/Hazard	Information	Source
GHS Pictograms	Warning	[1]
Hazard Statements	H317, H319, H412	[1]
Precautionary Statements	P261, P264, P272, P273, P280	[1]
Incompatibilities	Strong oxidizing agents, strong bases, amines, and reducing agents.	[3][4]
Storage	Store in a well-ventilated place. Keep container tightly closed.	[4][5]

Personal Protective Equipment (PPE) and Handling

To mitigate the risks identified above, strict adherence to PPE protocols is mandatory when handling 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde in any form—solid, in solution, or as waste.

2.1. Mandatory PPE

• Eye and Face Protection: Wear safety glasses with side shields or goggles. A face shield is recommended if there is a splash hazard.[1][6]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) that have been inspected for integrity before use. Dispose of contaminated gloves in accordance with laboratory procedures.[1][6]

• Skin and Body Protection: A flame-resistant lab coat should be worn.[3] Ensure skin is not exposed.

• Respiratory Protection: All handling of this compound should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[3][6]

Waste Segregation and Collection Protocol

Proper segregation of chemical waste at the source is a critical step in ensuring safe and compliant disposal. Never dispose of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde down the drain or in the regular trash.[3]

Step-by-Step Collection Procedure:

• Designate a Waste Container:

  • Select a chemically compatible, leak-proof container with a secure screw-top lid. High-density polyethylene (HDPE) containers are generally suitable.[7]

  • The container must be clean and free of any contaminants that could react with the nitro compound, particularly strong bases, amines, or reducing agents.[3]

• Label the Waste Container:

  • Before adding any waste, affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "4,5-Bis(hexyloxy)-2-nitrobenzaldehyde". Avoid abbreviations or formulas.

  • List all components of the waste stream, including any solvents used.

  • Indicate the approximate concentrations or percentages of each component.

  • Include the relevant hazard pictograms (e.g., exclamation mark for irritant/sensitizer, environment).

• Collect the Waste:

  • Solid Waste: Carefully transfer solid 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde into the designated waste container using a dedicated spatula or scoop.

  • Contaminated Materials: Any items that have come into direct contact with the compound, such as weighing paper, gloves, and paper towels, must be considered contaminated waste and placed in the same container.

  • Solutions: If the waste is in a solution, pour it carefully into the designated liquid waste container. Do not overfill the container; a maximum of 90% capacity is recommended to allow for vapor expansion.[7]

• Secure and Store the Waste Container:

  • After each addition, securely close the container lid.

  • Store the waste container in a designated satellite accumulation area within the laboratory, which should be a well-ventilated location away from heat, sparks, or open flames.[3][5]

  • Ensure the waste container is stored in secondary containment to prevent spills.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde waste.

Caption: Decision workflow for handling and disposing of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde waste.

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is required to prevent exposure and environmental contamination.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Secure the Area: Restrict access to the spill area.

• Wear Appropriate PPE: Before attempting to clean the spill, don the full PPE as described in Section 2.

• Contain the Spill: Use a non-combustible absorbent material, such as sand or vermiculite, to contain the spill.[3] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect the Absorbed Material: Carefully scoop the contaminated absorbent material into the designated hazardous waste container.

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.[3] All cleaning materials must also be disposed of as hazardous waste.

• Report the Spill: Report the incident to your laboratory supervisor and your institution's Environmental Health and Safety (EHS) department.

Final Disposal by EHS

Once the waste container is ready for pickup, contact your institution's EHS department to arrange for its collection.[3] Do not attempt to transport or dispose of the chemical waste yourself. EHS professionals are trained to handle, transport, and arrange for the final disposal of hazardous materials at a licensed waste disposal facility, typically through high-temperature incineration.

By following these procedures, you contribute to a safe and responsible laboratory environment, ensuring that the handling and disposal of 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde are conducted with the highest standards of safety and environmental stewardship.

References

• Technical Support Center: Safe Handling and Storage of Nitro Compounds - Benchchem. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 19).
• Biological Treatment of Nitroaromatics in Wastewater - MDPI. (2024, March 20).
• SAFETY DATA SHEET - FUJIFILM Wako Chemicals. (n.d.).
• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich. (n.d.).
• 4-NITRO BENZALDEHYDE CAS No 555-16-8 - Safety Data Sheet. (n.d.).
• 4-Nitrobenzaldehyde - Safety Data Sheet. (2020, January 15).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. ethz.ch [ethz.ch]

Personal protective equipment for handling 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde

Welcome to the definitive operational guide for handling 4,5-Bis(hexyloxy)-2-nitrobenzaldehyde. As a Senior Application Scientist, I design safety protocols not as mere compliance checklists, but as mechanistic systems. When we handle specialized reagents engineered for specific reactivity—such as photolabile linkers—our protective measures must be equally engineered to counter their exact molecular properties. This guide bridges the gap between chemical structure and laboratory safety, providing you with a self-validating workflow.

Executive Summary & Operational Brief

4,5-Bis(hexyloxy)-2-nitrobenzaldehyde (CAS: 80879-55-6) is a highly specialized nitroaromatic compound frequently utilized in advanced organic synthesis, particularly for generating lipophilic photocleavable linkers and protecting groups[1]. While its photolabile o-nitrobenzyl core is invaluable for drug development and materials science, it presents unique occupational hazards. This guide provides researchers with a mechanistic approach to handling this compound safely, ensuring both scientific integrity and personnel protection.

Mechanistic Toxicology & Hazard Profile

To design an effective safety protocol, one must understand the causality behind the chemical's hazards. The risk profile of this compound is driven by two distinct structural features:

• The Nitroaromatic Core: Like standard 2-nitrobenzaldehydes, this compound is classified as harmful if swallowed (H302), and causes significant skin (H315), eye (H319), and respiratory (H335) irritation[2]. More critically, systemic absorption of nitroaromatics can lead to methemoglobinemia—a severe condition where the metabolite binds to hemoglobin, inhibiting oxygen uptake and causing anoxia[3].

• The Hexyloxy Chains (Lipophilicity): The addition of two di-hexyloxy chains (C6H13O-) drastically increases the molecule's lipophilicity (LogP) compared to its parent compound. This high partition coefficient means the chemical can rapidly penetrate the lipid bilayers of the stratum corneum. If dissolved in organic carrier solvents (e.g., Dichloromethane or Tetrahydrofuran), these solvents act as permeation enhancers, accelerating systemic dermal absorption[3].

Mechanistic pathway of BHNB exposure routes and corresponding PPE mitigation strategies.

Chemical Properties & PPE Matrix

Table 1: Chemical & Physical Properties

Property	Value	Operational Implication
CAS Number	80879-55-6	Unique identifier for regulatory tracking and SDS cross-referencing[1].
Molecular Weight	351.44 g/mol	Moderate molecular weight; easily aerosolized if mechanically agitated[4].
Boiling Point	494.9°C	Low volatility at room temperature; particulate dust is the primary inhalation risk[4].
Structural Features	o-Nitrobenzyl core, di-hexyloxy chains	Highly lipophilic; rapid dermal penetration; inherently photolabile.

Table 2: PPE Matrix & Mechanistic Justification

PPE Category	Specification	Mechanistic Justification
Hand Protection	Double Nitrile (≥4 mil) or Neoprene	Hexyloxy chains increase lipid solubility. Solvents like DCM act as carriers, rapidly degrading standard latex[3].
Eye Protection	ANSI Z87.1 Splash Goggles	The aldehyde moiety causes severe protein cross-linking and corneal irritation upon contact[2].
Body Protection	Flame-Resistant Lab Coat, Closed-toe shoes	Prevents accumulation of lipophilic dust on personal clothing, mitigating chronic dermal exposure[3].
Respiratory	Class II Fume Hood (80-100 fpm)	Prevents inhalation of aerosolized particulates, mitigating the risk of respiratory irritation and methemoglobinemia[2].

Standard Operating Procedures (SOP)

Protocol 1: Safe Weighing and Solvent Transfer

Trustworthiness Check: Every step in this protocol includes a self-validating physical or visual check to ensure system integrity before proceeding.

• Preparation & Self-Validation: Verify the fume hood face velocity is actively reading between 80-100 fpm. Don the base layer of PPE: a flame-resistant lab coat, safety goggles, and inner nitrile gloves.

• Environmental Control: Because the o-nitrobenzyl group is photolabile, dim the ambient lighting in the hood or utilize amber glassware. Self-validating check: If the glassware is clear, wrap it entirely in aluminum foil before chemical transfer.

• Double-Gloving: Don a second pair of outer nitrile gloves (or neoprene if handling with aggressive carrier solvents like DCM). Ensure the outer glove cuff extends fully over the lab coat sleeve to eliminate exposed skin at the wrist.

• Weighing: Place an anti-static weighing boat on the analytical balance inside the fume hood. Use a grounded stainless-steel spatula to transfer the solid. This prevents static-induced aerosolization of the lipophilic dust, which can form explosive mixtures in confined spaces[3].

• Solvent Addition: Slowly add the carrier solvent directly to the weighing boat or transfer the solid to an amber vial before dissolution.

• Doffing Outer Gloves: Immediately after solvent transfer, remove the outer gloves using the "beak method" (pulling the glove inside out without touching the exterior) to avoid contaminating the inner gloves. Dispose of outer gloves in the hazardous solid waste container.

Protocol 2: Spill Response and Decontamination

• Immediate Isolation: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity and alert the laboratory manager[5].

• PPE Upgrade: Don a half-face respirator with P100/Organic Vapor cartridges if the spill involves a solvent carrier. Ensure double nitrile gloves and a chemical apron are worn.

• Containment (Solid Spill): Do NOT dry sweep. Dry sweeping aerosolizes the nitroaromatic dust, increasing inhalation risks[3]. Instead, cover the powder with absorbent pads lightly dampened with isopropanol (IPA) to suppress dust formation.

• Containment (Liquid Spill): If dissolved in a solvent, surround the spill with an inert absorbent barrier (e.g., vermiculite or universal spill pads) to prevent spread to drains[5].

• Chemical Decontamination: Wipe the area with IPA or ethanol. Because the di-hexyloxy derivative is highly lipophilic, water alone will not effectively solubilize it. Follow the alcohol wipe with a secondary wash using a strong commercial surfactant (e.g., Alconox) and water to lift residual organics.

• Waste Segregation: Place all contaminated pads, gloves, and wipes into a clearly labeled, sealable hazardous waste bag.

Protocol 3: Waste Disposal Plan

All waste must be handled in accordance with local and federal regulations, specifically categorized under acute toxicity hazard codes (e.g., HP6)[5].

• Solid Waste: Any consumables (spatulas, weigh boats, gloves, absorbent pads) contaminated with the compound must be disposed of in a designated "Hazardous Solid Waste - Nitroaromatics" container.

• Liquid Waste: Solutions must be segregated based on the carrier solvent. If dissolved in halogenated solvents (e.g., DCM, Chloroform), route to "Halogenated Organic Waste." If dissolved in THF or Ethanol, route to "Non-Halogenated Organic Waste."

• Labeling: All waste containers must explicitly list "4,5-Bis(hexyloxy)-2-nitrobenzaldehyde" to alert disposal technicians of the specific methemoglobinemia and sensitization risks[3].

References

• NextSDS. "4,5-bis(hexyloxy)-2-nitrobenzaldehyde — Chemical Substance Information". NextSDS. URL: [Link]

• Astech Ireland. "Safety Data Sheet: 2-Nitrobenzaldehyde". Astech Ireland. URL: [Link]

• Labbox. "2-Nitrobenzaldehyde 99% Analytical Grade". Labbox. URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. astechireland.ie [astechireland.ie]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. 4,5-bis(hexyloxy)-2-nitrobenzaldehyde | 80879-55-6 [chemnet.com]
• 5. labbox.es [labbox.es]